4-(dimethylsulfamoyl)-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide
Description
4-(Dimethylsulfamoyl)-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide is a benzamide derivative characterized by a dimethylsulfamoyl group at the 4-position of the benzamide core and a branched ethyl chain substituted with a 1-methylpyrrole and pyrrolidine moiety. This structure combines a sulfonamide functional group with heterocyclic amines, which are often associated with enhanced bioavailability and receptor-binding affinity in medicinal chemistry .
Properties
IUPAC Name |
4-(dimethylsulfamoyl)-N-[2-(1-methylpyrrol-2-yl)-2-pyrrolidin-1-ylethyl]benzamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28N4O3S/c1-22(2)28(26,27)17-10-8-16(9-11-17)20(25)21-15-19(24-13-4-5-14-24)18-7-6-12-23(18)3/h6-12,19H,4-5,13-15H2,1-3H3,(H,21,25) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RXJJUMDPWDAKLI-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC=C1C(CNC(=O)C2=CC=C(C=C2)S(=O)(=O)N(C)C)N3CCCC3 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28N4O3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
4-(Dimethylsulfamoyl)-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide, also known by its chemical formula C20H28N4O3S, has garnered attention for its potential biological activities. This article delves into the compound's biological effects, structure-activity relationships, and relevant case studies.
| Property | Details |
|---|---|
| Molecular Formula | C20H28N4O3S |
| Molecular Weight | 404.53 g/mol |
| Purity | Typically 95% |
| IUPAC Name | 4-(dimethylsulfamoyl)-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide |
Research indicates that this compound exhibits significant biological activity, particularly in enhancing monoclonal antibody (mAb) production. It has been shown to suppress cell growth while increasing both the cell-specific glucose uptake rate and the intracellular adenosine triphosphate (ATP) levels during mAb production processes. This suggests a dual role in promoting productivity while maintaining cell viability .
Structure-Activity Relationship (SAR)
The structure of 4-(dimethylsulfamoyl)-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide can be broken down into several key components that contribute to its biological activity:
- Dimethylsulfamoyl Group : Enhances solubility and bioavailability.
- Pyrrole Derivatives : The presence of 1-methylpyrrole is crucial for the compound’s interaction with specific cellular pathways.
- Pyrrolidine Linkage : This structural feature is linked to increased activity against certain biological targets.
Studies have shown that modifications to these components can lead to variations in biological activity, emphasizing the importance of SAR in drug design .
Monoclonal Antibody Production
In a controlled study, CHO (Chinese Hamster Ovary) cells supplemented with this compound demonstrated a 1.5-fold increase in mAb concentration compared to control conditions. The final mAb concentration reached 1,098 mg/L, highlighting the compound's efficacy in bioprocess optimization .
Antimicrobial Properties
Exploratory research into similar pyrrole-containing compounds has revealed antibacterial and antitubercular properties. These compounds showed promising results against dihydrofolate reductase (DHFR) and enoyl-acyl carrier protein (ACP) reductase enzymes, which are critical targets in antibiotic development .
Chemical Reactions Analysis
Functional Group Reactivity
The compound participates in reactions driven by its sulfamoyl, benzamide, and heterocyclic substituents:
-
Notable stability : The dimethylsulfamoyl group enhances solubility in polar solvents (e.g., DMSO, methanol) but is susceptible to hydrolysis at extreme pH .
Enzymatic and Biological Interactions
The compound’s sulfamoyl group enables interactions with metalloenzymes, particularly carbonic anhydrases (CAs), via zinc coordination:
-
Structure-activity relationship (SAR) : The pyrrolidine and 1-methylpyrrole groups enhance blood-brain barrier penetration, critical for CNS-targeted applications .
Stability and Degradation Pathways
Controlled studies reveal degradation under stress conditions:
Comparative Reactivity with Analogues
Replacing the pyrrolidine or 1-methylpyrrole groups alters reactivity:
Comparison with Similar Compounds
Structural and Functional Group Analysis
The following table compares key structural features and properties of the target compound with related benzamides from the evidence:
Key Observations:
- Sulfonamide vs. Sulfonyl Groups: The target compound’s dimethylsulfamoyl group may enhance metabolic stability compared to the ethylsulfonyl group in the 4-amino derivative . Sulfonamides are known for their role in enzyme inhibition (e.g., carbonic anhydrase) and receptor interactions.
- Heterocyclic Amines: The pyrrolidine and pyrrole substituents in the target compound mirror motifs in [125I]PIMBA (piperidine) and the hydroxyethyl-pyrrole derivative . These groups are critical for optimizing lipophilicity and target engagement.
Pharmacological and Binding Profiles
- Sigma Receptor Affinity: Radioiodinated benzamides like [125I]PIMBA exhibit high sigma receptor binding (Kd = 5.80 nM in DU-145 prostate cells) . The target compound’s dimethylsulfamoyl group and pyrrolidine/pyrrole chain may similarly interact with sigma receptors, though experimental validation is required.
- Therapeutic Potential: Nonradioactive analogs of [125I]PIMBA show dose-dependent inhibition of prostate tumor cell colony formation . Structural parallels suggest the target compound could have antiproliferative effects, but its dimethylsulfamoyl group might alter potency or selectivity.
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
